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Compound of Interest

Compound Name: PAF-AN-1

Cat. No.: B15571843

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core properties of Porous Aromatic Framework-1
(PAF-1), a material renowned for its exceptional porosity and stability. This document provides
a comprehensive overview of its theoretical and experimentally determined surface area,
detailed experimental protocols for its synthesis and characterization, and a visual
representation of its production workflow. The quantitative data herein is meticulously
organized to facilitate comparative analysis, making this a vital resource for researchers and
professionals exploring the applications of PAF-1 in catalysis, gas storage and separation, and
drug delivery systems.

Quantitative Analysis of PAF-1 Porosity

The remarkable porosity of PAF-1 is quantified by several key parameters, primarily its specific
surface area, pore volume, and pore size. The theoretical surface area of PAF-1 has been
computationally estimated to be between 2000 and 6000 m3/g[1]. Experimental measurements,
employing techniques such as nitrogen adsorption-desorption isotherms, have consistently
validated these high values. The Brunauer-Emmett-Teller (BET) and Langmuir methods are the
most common models used to calculate the specific surface area from this data.
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Property Value Method/Conditions  Reference
Nitrogen adsorption at
BET Surface Area 5600 m2/g [2]
77K
Modified synthesis
6461 m3/g [2]
(PPN-4)
Langmuir Surface Nitrogen adsorption at
7100 m3/g [1]I3]
Area 77K

Non-local density

Pore Volume 3.28 cm3/g functional theory [2]
(NLDFT)
Pore Size ~1.41 nm NLDFT [2]

Experimental Protocols
Synthesis of Tetrakis(4-bromophenyl)methane (TBPM)

The synthesis of the tetrahedral building block, tetrakis(4-bromophenyl)methane (TBPM), is a
critical precursor step for the production of PAF-1.

Procedure:

¢ In a round-bottom flask, add tetraphenylmethane (5 g, 15.6 mmol) in small portions to
bromine (16 ml, 49.75 g, 312.5 mmol) under vigorous stirring at room temperature over a
period of five minutes.

» Continue stirring the mixture for an additional 20 minutes at room temperature.

e Cool the reaction mixture to -78 °C using an acetone-dry ice bath.

o Slowly add 40 ml of ethanol to the cooled mixture.

» Remove the cooling bath and allow the mixture to stir overnight at room temperature.

» The resulting precipitate, TBPM, can then be collected and purified.
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Synthesis of PAF-1 via Yamamoto-Type Ullmann
Coupling

This protocol describes the polymerization of TBPM to form the porous aromatic framework,
PAF-1.

Materials:

o Tetrakis(4-bromophenyl)methane (TBPM)

e Bis(1,5-cyclooctadiene)nickel(0) ([Ni(cod)z])
e Anhydrous N,N-dimethylformamide (DMF)

Procedure:

Inside an inert atmosphere glovebox, dissolve TBPM and [Ni(cod)z] in anhydrous DMF in a
reaction vessel.

o Heat the reaction mixture to 80 °C and maintain this temperature with continuous stirring.

» The polymerization reaction will proceed, leading to the formation of PAF-1 as a solid
precipitate.

 After the reaction is complete, cool the mixture to room temperature.
» Collect the solid product by filtration.

e To remove any unreacted monomers and catalyst residues, the collected solid should be
washed extensively with various solvents, such as DMF and ethanol.

e The purified PAF-1 is then dried under vacuum to remove all solvent residues.

Determination of Surface Area via BET Analysis

The Brunauer-Emmett-Teller (BET) method is a standard procedure for determining the specific
surface area of porous materials.
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Protocol:

o Sample Degassing: A known mass of the PAF-1 sample is placed in a sample tube and
degassed under vacuum at an elevated temperature (e.g., 200°C for 24 hours) to remove
any adsorbed moisture and solvent molecules from the surface and pores|[3].

» Nitrogen Adsorption: The degassed sample tube is then transferred to an analysis station,
where it is cooled to liquid nitrogen temperature (77 K).

» Isotherm Measurement: Nitrogen gas is incrementally introduced into the sample tube, and
the amount of gas adsorbed onto the PAF-1 surface is measured at various relative
pressures (P/Po).

o Data Analysis: The collected data of adsorbed gas volume versus relative pressure is used
to plot a nitrogen adsorption-desorption isotherm. The BET equation is then applied to the
linear portion of the isotherm (typically in the P/Po range of 0.05 to 0.3) to calculate the
monolayer capacity, from which the specific surface area is determined.

Visualization of the PAF-1 Synthesis and
Characterization Workflow

The following diagram illustrates the key stages in the production and analysis of PAF-1, from
the synthesis of its precursor to its final characterization.

Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of PAF-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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